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Compound of Interest

Compound Name: Stannane, butylhydroxyoxo-

Cat. No.: B1346574 Get Quote

Essential Safety and Handling Guide for
Stannane, butylhydroxyoxo-
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Stannane, butylhydroxyoxo- (CAS No. 2273-43-0). Adherence to these procedures is vital for

ensuring laboratory safety and minimizing environmental impact. Organotin compounds,

including Stannane, butylhydroxyoxo-, are toxic and require careful handling to prevent

adverse health effects.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Stannane, butylhydroxyoxo- is classified as a hazardous substance. It is toxic if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2] It is also very

toxic to aquatic life with long-lasting effects.[1][3] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Equipment Specification

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Conforming to EN166 or

equivalent.

Skin Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

generally recommended for

organotin compounds. Always

check the manufacturer's glove

selection guide for specific

breakthrough times and

degradation data.

Lab coat or chemical-resistant

apron.

To be worn over personal

clothing.

Closed-toe shoes.
Required in all laboratory

settings.

Respiratory Protection Use in a well-ventilated area.

A properly functioning

chemical fume hood is

essential to avoid inhalation of

dust or vapors.[2]

Respirator (if fume hood is not

available or as a

supplementary measure)

An appropriate particulate

respirator (e.g., N95) or a

respirator with an organic

vapor cartridge may be

necessary based on the scale

of work and ventilation.

Consult your institution's safety

officer.

Exposure Limits
Exposure to Stannane, butylhydroxyoxo- should be kept as low as reasonably achievable.

The following occupational exposure limits for organotin compounds should be observed:
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Jurisdiction/Agency Limit Type Value

ACGIH
TLV-TWA (Time-Weighted

Average)
0.1 mg/m³ (as Sn)

ACGIH
TLV-STEL (Short-Term

Exposure Limit)
0.2 mg/m³ (as Sn)[2][4]

NIOSH
REL (Recommended Exposure

Limit)
0.1 mg/m³ (as Sn)[2]

Operational Plan for Safe Handling
A systematic approach is crucial when working with Stannane, butylhydroxyoxo-. The

following workflow outlines the key steps for safe handling from preparation to cleanup.
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Preparation Phase

Handling Phase

Cleanup and Disposal Phase

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Weigh Compound in Fume Hood

Proceed to Handling

Review Safety Data Sheet (SDS)

Carefully Transfer to Reaction Vessel

Perform Experiment in Fume Hood

Decontaminate Glassware and Surfaces

Proceed to Cleanup

Segregate Waste

Dispose of Waste According to Protocol

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Stannane, butylhydroxyoxo-.
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Step-by-Step Handling Procedure:

Preparation:

Before starting any work, thoroughly review the Safety Data Sheet (SDS) for Stannane,
butylhydroxyoxo-.[2]

Ensure a chemical fume hood is available and functioning correctly.

Put on all required PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Gather all necessary equipment and reagents to minimize movement in and out of the

work area.

Handling and Use:

Conduct all manipulations of Stannane, butylhydroxyoxo-, including weighing and

transferring, inside a chemical fume hood to prevent inhalation of the fine powder.[2]

Avoid the formation of dust during handling.[2]

If transferring the solid, use a spatula and gently add it to the reaction vessel.

Keep the container tightly closed when not in use.[2]

Cleanup:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Carefully clean any spills, avoiding dust generation. For small spills, gently sweep up the

solid material and place it in a sealed container for disposal.

Wash all contaminated glassware thoroughly.

Disposal Plan
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Proper disposal of Stannane, butylhydroxyoxo- and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

Waste Segregation:

Solid Waste: Collect any unused Stannane, butylhydroxyoxo- and grossly contaminated

materials (e.g., weigh boats, contaminated paper towels) in a dedicated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: If the compound is used in a solution, collect the waste solvent in a

separate, labeled hazardous waste container. Do not mix with other solvent waste streams

unless permitted by your institution's waste management plan.

Contaminated Sharps: Any needles or other sharps contaminated with Stannane,
butylhydroxyoxo- must be disposed of in a designated sharps container.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "Stannane, butylhydroxyoxo-," and the associated hazards (e.g., "Toxic,"

"Environmental Hazard").

Storage of Waste:

Store waste containers in a designated satellite accumulation area. Ensure containers are

kept closed.

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[2] Do not dispose of this chemical down the drain or in regular trash.

Disclaimer: This guide is intended for informational purposes only and should not replace

institutional safety protocols or a thorough review of the official Safety Data Sheet (SDS).
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Always consult your institution's EHS department for specific guidance on handling and

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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